Cas no 1698249-94-3 (3-Fluoro-3-(oxan-3-yl)propan-1-amine)

• Product Name: 3-Fluoro-3-(oxan-3-yl)propan-1-amine
• CAS No: 1698249-94-3
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 5761503
• PubChem ID: 105431673
• Update Time: 2025-05-27

3-Fluoro-3-(oxan-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(oxan-3-yl)propan-1-amine
• 1698249-94-3
• EN300-1846443
• 3-Fluoro-3-(oxan-3-yl)propan-1-amine

• Inchi： 1S/C8H16FNO/c9-8(3-4-10)7-2-1-5-11-6-7/h7-8H,1-6,10H2
• InChI Key： KZJNJHQFSYYETD-UHFFFAOYSA-N
• SMILES： FC(CCN)C1COCCC1

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-Fluoro-3-(oxan-3-yl)propan-1-amine

Recent Advances in the Study of 3-Fluoro-3-(oxan-3-yl)propan-1-amine (CAS: 1698249-94-3)

The compound 3-Fluoro-3-(oxan-3-yl)propan-1-amine (CAS: 1698249-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential roles in drug development.

Recent studies have focused on the synthetic pathways for 3-Fluoro-3-(oxan-3-yl)propan-1-amine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of its synthesis, reducing byproduct formation and enhancing scalability. This advancement is critical for future large-scale production, particularly in pharmaceutical applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-Fluoro-3-(oxan-3-yl)propan-1-amine exhibits promising interactions with central nervous system (CNS) receptors. Specifically, it has shown affinity for GABAergic and glutamatergic systems, suggesting potential applications in neurological disorders such as epilepsy and anxiety. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

Another area of interest is the compound's potential as a building block for more complex molecules. Researchers have explored its utility in the synthesis of fluorinated analogs of known drugs, leveraging its fluorine moiety to enhance metabolic stability and bioavailability. For instance, a recent study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of 3-Fluoro-3-(oxan-3-yl)propan-1-amine into a series of novel kinase inhibitors, demonstrating improved potency and selectivity.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles are areas requiring further investigation. Ongoing research aims to address these gaps, with several teams employing advanced computational modeling and high-throughput screening techniques to predict and mitigate adverse effects.

In conclusion, 3-Fluoro-3-(oxan-3-yl)propan-1-amine represents a versatile and promising candidate in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable focus for future research, particularly in the development of CNS-targeted therapies and fluorinated drug analogs. Continued exploration of its synthetic routes, biological interactions, and therapeutic potential will be essential to fully realize its applications in the pharmaceutical industry.